Cas no 92076-18-1 ( )

• Product Name: &nbsp
• CAS No: 92076-18-1
• MF: C₁₁H₁₄O₅
• MW: 226.225863933563
• CID: 997891
• PubChem ID: 274485
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• dimethyl 5-oxobicyclo[2.2.1]heptane-2,3-dicarboxylate
• CHEMBL1879629
• NSC-168000
• SMR001574419
• 92076-18-1
• NSC-120545
• DTXSID90298095
• MLS002707023
• NSC168000
• NSC120545
•  

• Inchi： 1S/C11H14O5/c1-15-10(13)8-5-3-6(7(12)4-5)9(8)11(14)16-2/h5-6,8-9H,3-4H2,1-2H3
• InChI Key： QHMDOUUTRXHELU-UHFFFAOYSA-N
• SMILES： O=C1CC2CC1C(C(=O)OC)C2C(=O)OC

Computed Properties

• Exact Mass: 226.084
• Monoisotopic Mass: 226.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.278
• Boiling Point: 335.2°C at 760 mmHg
• Flash Point: 148.1°C
• Refractive Index: 1.503
• PSA: 69.67000
• LogP: 0.17370